![molecular formula C14H15FN2O4 B7450122 2-Fluoro-6-[3-(oxolan-3-ylmethoxymethyl)-1,2,4-oxadiazol-5-yl]phenol](/img/structure/B7450122.png)
2-Fluoro-6-[3-(oxolan-3-ylmethoxymethyl)-1,2,4-oxadiazol-5-yl]phenol
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Overview
Description
2-Fluoro-6-[3-(oxolan-3-ylmethoxymethyl)-1,2,4-oxadiazol-5-yl]phenol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as FOXY, and it is a synthetic derivative of the natural compound resveratrol. FOXY is a potent antioxidant and has been found to have numerous health benefits.
Mechanism of Action
The mechanism of action of FOXY is not fully understood, but it is believed to be due to its antioxidant properties. FOXY has been found to scavenge free radicals and reactive oxygen species, which are known to cause oxidative damage to cells. FOXY has also been found to activate various signaling pathways that are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
FOXY has been found to have numerous biochemical and physiological effects. FOXY has been shown to protect cells from oxidative stress and reduce inflammation. FOXY has also been found to have anti-cancer properties and has been shown to inhibit the growth of cancer cells in vitro. Additionally, FOXY has been found to have neuroprotective properties and has been shown to protect neurons from oxidative damage.
Advantages and Limitations for Lab Experiments
FOXY has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. FOXY is also highly soluble in water, which makes it easy to use in various experiments. However, FOXY has some limitations for lab experiments. FOXY is a relatively new compound, and its properties and effects are not fully understood. Additionally, FOXY can be expensive to synthesize, which may limit its use in some experiments.
Future Directions
There are several future directions for the research on FOXY. One potential direction is to study the effects of FOXY on various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. Another potential direction is to study the mechanism of action of FOXY in more detail to better understand its effects on cells and tissues. Additionally, future research could focus on developing new synthesis methods for FOXY to improve its yield and purity.
Synthesis Methods
The synthesis of FOXY involves the reaction of resveratrol with various reagents to produce the desired compound. The synthesis method of FOXY was first reported in 2012, and since then, several modifications have been made to improve the yield and purity of the compound. The most commonly used method for the synthesis of FOXY involves the reaction of resveratrol with 3-(oxolan-3-ylmethoxymethyl)-1,2,4-oxadiazole-5-carbaldehyde in the presence of a base catalyst.
Scientific Research Applications
FOXY has been extensively studied for its potential applications in various fields, including medicine, food, and cosmetics. FOXY has been found to have potent antioxidant activity, and it has been shown to protect cells from oxidative stress. FOXY has also been found to have anti-inflammatory properties and has been shown to reduce inflammation in various animal models. Additionally, FOXY has been found to have anti-cancer properties and has been shown to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
2-fluoro-6-[3-(oxolan-3-ylmethoxymethyl)-1,2,4-oxadiazol-5-yl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15FN2O4/c15-11-3-1-2-10(13(11)18)14-16-12(17-21-14)8-20-7-9-4-5-19-6-9/h1-3,9,18H,4-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEUDBDDRSAHZHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1COCC2=NOC(=N2)C3=C(C(=CC=C3)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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